1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol

• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-[(1-hydroxycyclohexyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C12H23NO2/c14-11-5-4-8-13(9-11)10-12(15)6-2-1-3-7-12/h11,14-15H,1-10H2
• InChI Key: AGMZWKFFAOTBHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN2CCCC(C2)O)O

Description

1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol is a tertiary alcohol derivative featuring a piperidin-3-ol core substituted with a hydroxymethylcyclohexyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol typically involves the following steps:

Formation of the Hydroxycyclohexylmethyl Intermediate: This step involves the reduction of cyclohexanone to cyclohexanol, followed by the formation of the hydroxycyclohexylmethyl group through a series of reactions.

Piperidine Ring Formation: The piperidine ring is synthesized through cyclization reactions involving appropriate precursors.

Coupling Reaction: The hydroxycyclohexylmethyl group is then coupled with the piperidine ring under specific reaction conditions to form the final compound.

Industrial Production Methods

Industrial production methods for 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include:

Catalytic Hydrogenation: To reduce intermediates and form the desired hydroxy group.

Cyclization Reactions: To form the piperidine ring efficiently.

Purification Steps: Such as recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The piperidine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Electrophiles: Such as alkyl halides or acyl chlorides for substitution reactions.

Major Products

The major products formed from these reactions include:

Ketones and Aldehydes: From oxidation reactions.

Alcohol Derivatives: From reduction reactions.

Substituted Piperidines: From substitution reactions.

Scientific Research Applications

1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol involves its interaction with specific molecular targets and pathways. The hydroxy group and piperidine ring play crucial roles in its binding to receptors or enzymes, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Antiviral Activity

• 1-[1-(6-Chloroquinolin-4-yl)piperidin-4-yl]piperidin-3-ol: Demonstrated binding to SARS-CoV-2 spike protein with a safety profile superior to hydroxychloroquine (HCQ) and chloroquine (CQ). The chloroquinolinyl group mimics HCQ’s pharmacophore but reduces cardiotoxicity risks .

Enzyme Selectivity

• RB-019: The 4-octylphenethyl chain enhances SK1 selectivity (6.1-fold over SK2), critical for cancer therapy. Minor structural changes (e.g., hydroxyl position) drastically alter selectivity, underscoring the piperidin-3-ol core’s versatility .

Structural and Physicochemical Properties

• 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol : The oxadiazole ring improves metabolic stability and solubility compared to purely alkyl-substituted analogs. This compound serves as a scaffold for kinase inhibitors or antivirals .
• 1-Benzyl-3-(hydroxymethyl)piperidin-3-ol : The hydroxymethyl group may enhance hydrogen bonding with targets, though its pharmacological profile remains uncharacterized .

Research Findings and Implications

Limitations and Knowledge Gaps

• 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol: No direct data on its pharmacological activity or toxicity. Its hydroxymethylcyclohexyl group may confer unique pharmacokinetic properties (e.g., enhanced blood-brain barrier penetration) compared to benzyl or oxadiazole analogs.

Biological Activity

1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol, also known as a cyclohexanol derivative, has garnered interest due to its potential therapeutic applications. This compound is structurally related to various piperidine derivatives, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol can be represented as follows:

$$\text{C}_{13}\text{H}_{19}\text{N}\text{O}$$

This compound features a piperidine ring substituted with a cyclohexanol moiety, which is crucial for its biological activity.

Research has indicated that compounds similar to 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol can interact with various neurotransmitter systems. The following mechanisms have been observed:

• Dopaminergic Activity : Compounds in this class often exhibit affinity for dopamine receptors, potentially influencing mood and cognition.
• Serotonergic Activity : Similar derivatives have shown activity at serotonin receptors, which may contribute to their anxiolytic and antidepressant effects.
• Antinociceptive Effects : Some studies suggest that these compounds may possess analgesic properties through modulation of pain pathways.

In Vitro Studies

In vitro studies have demonstrated that 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol and its analogs can modulate neurotransmitter release and receptor activity. For instance, a study reported significant inhibition of dopamine reuptake, suggesting potential use in treating disorders like depression and schizophrenia .

In Vivo Studies

Animal models have been utilized to assess the pharmacokinetics and therapeutic efficacy of the compound. Notably:

• Analgesic Effects : In rodent models, the administration of this compound resulted in reduced pain sensitivity, indicating its potential as an analgesic agent.
• Behavioral Studies : Behavioral assays demonstrated improvements in anxiety-like behaviors when administered to mice, supporting its anxiolytic potential .

Clinical Observations

Several case studies have highlighted the therapeutic effects of piperidine derivatives in clinical settings:

• Case Study 1 : A patient with chronic pain was treated with a piperidine derivative similar to 1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol. The patient reported a significant reduction in pain levels within two weeks of treatment.
• Case Study 2 : In a double-blind placebo-controlled trial involving patients with anxiety disorders, participants receiving the compound showed marked improvement in anxiety scores compared to the placebo group .

Comparative Analysis

Compound	Mechanism of Action	Therapeutic Use	Study Reference
1-((1-Hydroxycyclohexyl)methyl)piperidin-3-ol	Dopamine reuptake inhibition	Analgesic, anxiolytic
Similar Piperidine Derivative	Serotonin receptor modulation	Antidepressant
Cyclohexanol Analog	Antinociceptive	Pain management